molecular formula C7H8BrNO B8812090 1-(2-Bromopyridin-4-yl)ethanol

1-(2-Bromopyridin-4-yl)ethanol

Cat. No.: B8812090
M. Wt: 202.05 g/mol
InChI Key: DBNKYNVEWZKOJX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-Bromopyridin-4-yl)ethanol is a useful research compound. Its molecular formula is C7H8BrNO and its molecular weight is 202.05 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H8BrNO

Molecular Weight

202.05 g/mol

IUPAC Name

1-(2-bromopyridin-4-yl)ethanol

InChI

InChI=1S/C7H8BrNO/c1-5(10)6-2-3-9-7(8)4-6/h2-5,10H,1H3

InChI Key

DBNKYNVEWZKOJX-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC(=NC=C1)Br)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a chilled (−78° C.) solution of 2-bromo-pyridine-4-carbaldehyde (10.0 g, 53.8 mmol) in THF (100 mL) was added a 3 M solution of methylmagnesium chloride in THF (18 mL, 54 mmol) over a 10 minute period. After 1 hour, the yellow solution was allowed to warm gradually to room temperature over a 3 hour period. The reaction was quenched by the slow addition of saturated aqueous NH4Cl (50 mL) and extracted with EtOAc (2×200 mL). The combined organic layers were washed with brine, dried over sodium sulfate, and concentrated to afford a brown oil. The crude material was purified by silica gel chromatography eluting with a gradient of 10-45% EtOAc in hexanes to afford 1-(2-bromo-pyridin-4-yl)-ethanol.
Quantity
10 g
Type
reactant
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Quantity
100 mL
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solvent
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[Compound]
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solution
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0 (± 1) mol
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reactant
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0 (± 1) mol
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reactant
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Quantity
18 mL
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solvent
Reaction Step Two

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